5-Methyl-2-(methylthio)pyrimidin-4(3H)-one

• IUPAC Name: 5-methyl-2-methylsulfanyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C6H8N2OS/c1-4-3-7-6(10-2)8-5(4)9/h3H,1-2H3,(H,7,8,9)
• InChI Key: TVPRITKRWWSQFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(NC1=O)SC
• Molecular Formula: C6H8N2OS
• DSSTOX Substance ID: DTXSID80286663
• Molecular Weight: 156.21 g/mol
• CAS No.: 20651-30-3

Description

5-Methyl-2-(methylthio)pyrimidin-4(3H)-one is an organic compound belonging to the pyrimidine family. Pyrimidines are heterocyclic aromatic organic compounds similar to pyridines and are essential in various biological processes. This compound is characterized by a pyrimidine ring substituted with a methyl group at the 5-position, a methylthio group at the 2-position, and a keto group at the 4-position.

Scientific Research Applications

5-Methyl-2-(methylthio)pyrimidin-4(3H)-one has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential role in biological systems, particularly in nucleic acid analogs.

Medicine: Investigated for its potential therapeutic properties, including antiviral and anticancer activities.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Safety and Hazards

The safety data for 5-Methyl-2-(methylthio)pyrimidin-4(3H)-one indicates that it may cause skin irritation (H317) and eye irritation (H319). The recommended precautionary statements are P280 (wear protective gloves/protective clothing/eye protection/face protection) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methyl-2-(methylthio)pyrimidin-4(3H)-one typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 2-methylthio-4(3H)-pyrimidinone.

Methylation: The 5-position of the pyrimidine ring is methylated using methyl iodide in the presence of a base such as potassium carbonate.

Reaction Conditions: The reaction is carried out in a solvent like dimethylformamide at elevated temperatures to ensure complete methylation.

Industrial Production Methods

Industrial production methods for this compound may involve continuous flow synthesis techniques to enhance yield and purity. These methods often use automated systems to control reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions

5-Methyl-2-(methylthio)pyrimidin-4(3H)-one undergoes various chemical reactions, including:

Oxidation: The methylthio group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The keto group can be reduced to a hydroxyl group using reducing agents such as sodium borohydride.

Substitution: The methylthio group can be substituted with other nucleophiles like amines or alcohols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Amines, alcohols, in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Formation of sulfoxides and sulfones.

Reduction: Formation of hydroxyl derivatives.

Substitution: Formation of substituted pyrimidinones.

Mechanism of Action

The mechanism of action of 5-Methyl-2-(methylthio)pyrimidin-4(3H)-one involves its interaction with specific molecular targets. In biological systems, it may act by inhibiting enzymes or interfering with nucleic acid synthesis. The exact pathways and targets depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

2-Methylthio-4(3H)-pyrimidinone: Lacks the methyl group at the 5-position.

5-Methyl-4(3H)-pyrimidinone: Lacks the methylthio group at the 2-position.

2,4-Dimethylthio-5-methylpyrimidine: Contains additional methylthio groups.

Uniqueness

5-Methyl-2-(methylthio)pyrimidin-4(3H)-one is unique due to the specific combination of substituents on the pyrimidine ring, which imparts distinct chemical and biological properties. Its structure allows for specific interactions in chemical reactions and biological systems, making it valuable for various applications.

Synthesis routes and methods

Procedure details

A solution of 85% KOH (3.3 g, 50.7 mmol) and 5-methyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one (7.2 g, 50.7 mmol) in absolute EtOH (100 ml) was stirred for 1 hour and then MeI (7.2 g, 50.7 mmol) was added dropwise. After refluxing the mixture for 2 hours, the solvent was removed under vacuum. The residue was triturated with water and the solid was filtered and dried in an oven to give 6.86 g of the title compound as a white powder (87% yield).